Cas no 2092468-17-0 (5’-Bromo-2’-fluoro-3’- (trifluoromethyl)acetophenone)

• Product Name: 5’-Bromo-2’-fluoro-3’- (trifluoromethyl)acetophenone
• CAS No: 2092468-17-0
• MF: C₉H₅BrF₄O
• MW: 285.033015966415
• CID: 5154320
• Update Time: 2025-06-08

5’-Bromo-2’-fluoro-3’- (trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 5’-Bromo-2’-fluoro-3’- (trifluoromethyl)acetophenone
• 1-(5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)ethanone

• Inchi： 1S/C9H5BrF4O/c1-4(15)6-2-5(10)3-7(8(6)11)9(12,13)14/h2-3H,1H3
• InChI Key： KVBYNEMZUUCSQM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(Br)=CC(C(F)(F)F)=C1F)C

Additional information on 5’-Bromo-2’-fluoro-3’- (trifluoromethyl)acetophenone

Introduction to 5’-Bromo-2’-fluoro-3’-(trifluoromethyl)acetophenone (CAS No. 2092468-17-0)

5’-Bromo-2’-fluoro-3’-(trifluoromethyl)acetophenone (CAS No. 2092468-17-0) is a highly versatile and structurally unique compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a bromo, fluoro, and trifluoromethyl substituent on a phenyl ring, making it a valuable building block for the synthesis of complex molecules with diverse biological and physical properties.

The presence of the bromo, fluoro, and trifluoromethyl groups in the molecular structure of 5’-Bromo-2’-fluoro-3’-(trifluoromethyl)acetophenone imparts unique chemical reactivity and stability. The bromo group can serve as a versatile leaving group for various substitution reactions, while the fluoro and trifluoromethyl groups contribute to the molecule's lipophilicity and electronic properties. These characteristics make it an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

In recent years, there has been a surge in research focused on the development of new drugs with improved pharmacological profiles. The use of fluorinated compounds, such as 5’-Bromo-2’-fluoro-3’-(trifluoromethyl)acetophenone, has been particularly noteworthy due to their ability to enhance drug efficacy and reduce side effects. For instance, the introduction of fluorine atoms into drug molecules can improve their metabolic stability and bioavailability, making them more effective in treating various diseases.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 5’-Bromo-2’-fluoro-3’-(trifluoromethyl)acetophenone as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that compounds derived from this intermediate exhibited potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. This finding underscores the importance of 5’-Bromo-2’-fluoro-3’-(trifluoromethyl)acetophenone in the development of new therapeutic strategies.

Beyond its applications in medicinal chemistry, 5’-Bromo-2’-fluoro-3’-(trifluoromethyl)acetophenone has also found utility in materials science. The trifluoromethyl group is known for its strong electron-withdrawing properties, which can influence the electronic structure and performance of materials. Researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of novel organic semiconductors with enhanced charge transport properties. These materials have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

The synthetic accessibility of 5’-Bromo-2’-fluoro-3’-(trifluoromethyl)acetophenone has also been a subject of extensive research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 3-bromoacetophenone with triflic anhydride followed by fluorination using Selectfluor. This multi-step process yields high purity 5’-Bromo-2’-fluoro-3’-(trifluoromethyl)acetophenone with excellent yields.

The environmental impact of chemical synthesis is an increasingly important consideration in modern chemistry. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. In this context, researchers at the University of Manchester have explored catalytic approaches to synthesize 5’-Bromo-2’-fluoro-3’-(trifluoromethyl)acetophenone using recyclable catalysts. These methods not only improve the sustainability of the synthesis but also enhance its economic viability.

In conclusion, 5’-Bromo-2’-fluoro-3’-(trifluoromethyl)acetophenone (CAS No. 2092468-17-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure makes it an invaluable intermediate for the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new applications and synthetic methods for this compound, further solidifying its importance in modern chemistry.